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Compound of Interest

3,5-Dimethylmorpholine
Compound Name:
hydrochloride

cat. No.: B1315185

Essential Safety and Handling Guide for 3,5-
Dimethylmorpholine Hydrochloride

This guide provides immediate, essential safety and logistical information for handling 3,5-
Dimethylmorpholine hydrochloride in a laboratory setting. It is intended for researchers,
scientists, and drug development professionals to ensure safe operational procedures and
proper disposal.

Hazard Identification and Classification
3,5-Dimethylmorpholine hydrochloride is classified with the following hazards:
o Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.[1]

» Skin Corrosion/Irritation (Category 2), H315: Causes skin irritation.[1]

» Serious Eye Damage/Eye Irritation (Category 2A), H319: Causes serious eye irritation.[1]

o Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3), H335:
May cause respiratory irritation.[1]

Personal Protective Equipment (PPE)
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Strict adherence to PPE protocols is mandatory to prevent exposure. The following table

summarizes the required PPE for handling 3,5-Dimethylmorpholine hydrochloride.

Body Part

Personal Protective
Equipment

Specifications and Rationale

Hands

Chemical-resistant gloves

Elbow-length impervious
gloves are recommended for
prolonged, direct contact.[2]
Suitable materials include butyl
rubber or fluoroelastomer (0.7
mm thickness).[2] Always

check for leaks before use.

Eyes/Face

Safety goggles and face shield

Tightly fitting safety goggles
and a face shield are
necessary to protect against
splashes.[2] Standard

eyeglasses are not sufficient.

Body

Chemical-protection suit and

rubber boots

A chemical-resistant suit and
boots are required to prevent

skin contact.[2]

Respiratory

Respirator

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator, especially
in poorly ventilated areas or
when dust/aerosols may be
generated.[3] For higher
concentrations, a self-
contained breathing apparatus
(SCBA) is necessary.[2]

Engineering Controls

» Ventilation: Always handle 3,5-Dimethylmorpholine hydrochloride in a well-ventilated

area, preferably within a chemical fume hood.[1]
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o Eye Wash Stations and Safety Showers: Ensure that eyewash stations and safety showers
are readily accessible and in close proximity to the workstation.[3]

Handling and Storage Protocol

Handling:

Preparation: Before handling, ensure all necessary PPE is worn correctly and that
engineering controls are functioning properly.

» Dispensing: Avoid creating dust and aerosols during handling.[1] Use appropriate tools for
transferring the solid.

o Spill Prevention: Handle with care to prevent spills. Keep containers closed when not in use.

» Hygiene: Wash hands thoroughly after handling, before breaks, and at the end of the
workday.[1] Do not eat, drink, or smoke in the laboratory.[2]

Storage:

» Store in a dry, well-ventilated place.
o Keep the container tightly closed.[3]
o Store at room temperature.[1]

e Incompatible materials to avoid include strong oxidizing agents, strong acids, and strong
bases.[3]

First Aid Measures
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Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. Seek immediate medical
attention.[1][3]

Skin Contact

Immediately wash off with soap and plenty of
water for at least 15 minutes. Remove

contaminated clothing. Seek medical attention.

[1](3]

Eye Contact

Rinse cautiously with water for at least 15
minutes, holding the eyelids open. Remove
contact lenses if present and easy to do.
Continue rinsing. Seek immediate medical
attention.[1][3]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.[1]

Spill and Disposal Plan

Spill Response:

o Ventilate: Ensure the area is well-ventilated.

Evacuate: Evacuate personnel from the immediate area.

o Containment: Prevent the spill from entering drains.[1]

o Cleanup: For solid spills, sweep up and shovel into a suitable, closed container for disposal

without creating dust.[1] For liquid spills, absorb with an inert material (e.g., sand,

diatomaceous earth) and place in a suitable container for disposal.

o Decontamination: Clean the spill area thoroughly with a suitable decontaminating agent.

Disposal:
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» Dispose of 3,5-Dimethylmorpholine hydrochloride and its containers in accordance with
local, state, and federal regulations.

o Contact a licensed professional waste disposal service.[1] Do not dispose of down the drain.

[1][3]
» Contaminated packaging should be treated as unused product.[1]

Experimental Workflow

Below is a diagram illustrating the standard workflow for handling 3,5-Dimethylmorpholine
hydrochloride in a laboratory setting.
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Workflow for Handling 3,5-Dimethylmorpholine Hydrochloride

Preparation
- Verify fume hood function
- Assemble all required PPE

roceed

Don PPE

- Lab coat

- Gloves
- Goggles & Face Shield
- Respirator (if needed)

Chemical Handling
- Weigh/measure in fume hood
- Keep container closed

1
Proceed If nof all is ulsed For future use

Experimentation Storage
- Conduct experiment in fume hood - Return chemical to designated storage area
- Monitor for any spills or exposure - Ensure container is sealed

Decontamination & Waste Disposal
- Decontaminate glassware & surfaces
- Dispose of waste in labeled containers

Doff PPE
- Remove gloves first
- Wash hands thoroughly

Click to download full resolution via product page

Caption: Standard operating procedure for handling 3,5-Dimethylmorpholine hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-3-5-dimethylmorpholine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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